N,4,4-trimethyloxolan-3-amine hydrochloride
Overview
Description
N,4,4-trimethyloxolan-3-amine hydrochloride (TMXH) is an organic compound commonly used in scientific research, particularly in the fields of biochemistry and physiology. It is a non-natural amino acid derivative that is structurally similar to the natural amino acid serine. TMXH has been used in a variety of research applications, including as a substrate for the synthesis of chiral drugs, as a model compound for studying enzyme mechanisms, and as a tool for studying the biochemical and physiological effects of amino acid derivatives.
Scientific Research Applications
N,4,4-trimethyloxolan-3-amine hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of chiral drugs, as a model compound for studying enzyme mechanisms, and as a tool for studying the biochemical and physiological effects of amino acid derivatives. It has also been used in studies of protein-protein interactions, and as a tool for studying the effects of small molecules on cell signaling pathways.
Mechanism of Action
N,4,4-trimethyloxolan-3-amine hydrochloride acts as a competitive inhibitor of serine hydrolase enzymes. It binds to the active site of the enzyme, blocking the binding of the natural substrate serine. This prevents the enzyme from catalyzing the hydrolytic reaction of the substrate, thus inhibiting the enzyme activity.
Biochemical and Physiological Effects
N,4,4-trimethyloxolan-3-amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several serine hydrolase enzymes, including acetylcholinesterase and phospholipase A2. It has also been found to inhibit the activity of protein kinases, such as protein kinase A and protein kinase C. In addition, N,4,4-trimethyloxolan-3-amine hydrochloride has been found to have an anti-inflammatory effect, and has been shown to reduce the release of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The main advantage of using N,4,4-trimethyloxolan-3-amine hydrochloride in lab experiments is that it is a non-natural amino acid derivative, making it easier to synthesize and manipulate than natural amino acids. Furthermore, it is structurally similar to the natural amino acid serine, allowing it to be used as a model compound for studying enzyme mechanisms. However, the main limitation of using N,4,4-trimethyloxolan-3-amine hydrochloride is that it is not as well studied as natural amino acids, and thus its biochemical and physiological effects are not as well understood.
Future Directions
Future research on N,4,4-trimethyloxolan-3-amine hydrochloride could focus on further understanding its biochemical and physiological effects. In particular, further research could be conducted on its effects on protein-protein interactions and its effects on cell signaling pathways. Additionally, further research could be conducted on its potential therapeutic applications, such as its use as an anti-inflammatory agent or as an inhibitor of serine hydrolase enzymes. Finally, further research could be conducted on its potential use as a substrate for the synthesis of chiral drugs.
Synthesis Methods
N,4,4-trimethyloxolan-3-amine hydrochloride can be synthesized from N,N-dimethyl-2-chloroacetamide and 3-amino-1,2,4-triazole. The reaction is carried out in aqueous media at a temperature of 80-90°C for two hours. The product is then purified by recrystallization from aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,4,4-trimethyloxolan-3-amine hydrochloride involves the reaction of 3-chloro-2-hydroxy-N,N,N-trimethypropan-1-amine with oxalyl chloride followed by reaction with tetrahydrofuran.", "Starting Materials": [ "3-chloro-2-hydroxy-N,N,N-trimethypropan-1-amine", "oxalyl chloride", "tetrahydrofuran" ], "Reaction": [ "Step 1: 3-chloro-2-hydroxy-N,N,N-trimethypropan-1-amine is reacted with oxalyl chloride in the presence of a base such as triethylamine to form N,N,N-trimethyl-3-oxo-3-(4-chloro-2-hydroxypropyl)propan-1-aminium chloride.", "Step 2: The product from step 1 is then reacted with tetrahydrofuran in the presence of a base such as sodium hydride to form N,4,4-trimethyloxolan-3-amine hydrochloride." ] } | |
CAS RN |
2825012-25-5 |
Product Name |
N,4,4-trimethyloxolan-3-amine hydrochloride |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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